2-Butenoic acid, 4-[(2-nitrophenyl)amino]-4-oxo-, methyl ester, (E)-

• IUPAC Name: methyl (E)-4-(2-nitroanilino)-4-oxobut-2-enoate
• InChI: InChI=1S/C11H10N2O5/c1-18-11(15)7-6-10(14)12-8-4-2-3-5-9(8)13(16)17/h2-7H,1H3,(H,12,14)/b7-6+
• InChI Key: FKOSENKSAUZHBE-VOTSOKGWSA-N
• Canonical SMILES: COC(=O)C=CC(=O)NC1=CC=CC=C1[N+](=O)[O-]
• Isomeric SMILES: COC(=O)/C=C/C(=O)NC1=CC=CC=C1[N+](=O)[O-]
• Molecular Formula: C11H10N2O5
• Molecular Weight: 250.21 g/mol

Description

“2-Butenoic acid, 4-[(2-nitrophenyl)amino]-4-oxo-, methyl ester, (E)-” is a complex organic compound. It contains a 2-butenoic acid (also known as crotonic acid) moiety, a nitrophenyl group, and a methyl ester group. The presence of these functional groups suggests that this compound could participate in a variety of chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a conjugated system involving the carbon-carbon double bond of the 2-butenoic acid moiety and the aromatic ring of the nitrophenyl group. This could potentially give the compound interesting optical and electronic properties.

Chemical Reactions Analysis

The compound contains several functional groups that could undergo various chemical reactions. The carbon-carbon double bond could participate in addition reactions, the nitro group in the nitrophenyl moiety could undergo reduction reactions, and the ester group could undergo hydrolysis or transesterification reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar nitro and ester groups could make the compound relatively polar, affecting its solubility in different solvents.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended for use as a drug, its mechanism of action would depend on its interactions with biological molecules in the body.

Safety and Hazards

As with any chemical compound, handling “2-Butenoic acid, 4-[(2-nitrophenyl)amino]-4-oxo-, methyl ester, (E)-” would require appropriate safety precautions. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific safety and hazard information.

Future Directions

The potential applications and future directions for this compound would depend on its physical and chemical properties, as well as the results of further experimental studies.